Cas no 50668-79-6 (Cyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione,2,3,6a,8,9,9a-hexahydro-8,9-dihydroxy-4-methoxy-, (6aS,8R,9R,9aR)-)

• Product Name: Cyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione,2,3,6a,8,9,9a-hexahydro-8,9-dihydroxy-4-methoxy-, (6aS,8R,9R,9aR)-
• CAS No: 50668-79-6
• MF: C₁₇H₁₄O₈
• MW: 346.288265705109
• CID: 371171
• PubChem ID: 3035008
• Update Time: 2025-04-19

Cyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione,2,3,6a,8,9,9a-hexahydro-8,9-dihydroxy-4-methoxy-, (6aS,8R,9R,9aR)- Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione,2,3,6a,8,9,9a-hexahydro-8,9-dihydroxy-4-methoxy-, (6aS,8R,9R,9aR)-
• Cyclopenta(c)furo(3',2':4,5)furo(2,3-h)(1)benzopyran-1,11-dione, 2,3,6a,8,9,9a-hexahydro-8,9-dihydroxy-4-methoxy-, (6aS,8R,9R,9aR)-
• 2,3-dihydro-2,3-dihydroxyaflatoxin B(1)
• 50668-79-6
• Cyclopenta(c)furo(3',2':4,5)furo(2,3-h)(1)benzopyran-1,11-dione, 2,3,6a,8,9,9a-hexahydro-8,9-dihydroxy-4-methoxy-, (6aS-(6aalpha,8beta,9alpha,9aalpha))-
• 2,3-Dihydroxy-2,3-dihydroaflatoxin B1
• Aflatoxin B1 diol
• CYCLOPENTA(C)FURO(3',2':4,5)FURO(2,3-H)(1)BENZOPYRAN-1,11-DIONE, 2,3,6A,8,9,9A-HEXAHYDRO-8,9-DIHYDROXY-4-METHOXY-, (6AS-(6A.ALPHA.,8.BETA.,9.ALPHA.,9A.ALPHA.))-
• Q27156099
• DTXSID30964904
• Aflatoxin B1-2,3-dihydrodiol
• Cyclopenta(c)furo(3',2':4,5)furo(2,3-h)(1)benzopyran-1,11-dione, 2,3,6a,8,9,9a-hexahydro-8,9-dihydroxy-4-methoxy-, labeled with carbon-14, (6aS-(6aalpha,8beta,9alpha,9aalpha))-
• 8,9-Dihydroxy-4-methoxy-2,3,6a,8,9,9a-hexahydrocyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione
• UNII-P8E807JA4N
• 75084-29-6
• CHEBI:82580
• C19588
• 2,3-dihydro-2,3-dihydroxyaflatoxin b1
• (3R,4R,5R,7S)-4,5-dihydroxy-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,9,11,13(17)-tetraene-16,18-dione
• Aflatoxin B1-2,3-diol
• 8,9-DIHYDROXYAFLATOXIN B1
• P8E807JA4N

• Inchi： 1S/C17H14O8/c1-22-7-4-8-11(12-13(19)16(21)25-17(12)23-8)14-10(7)5-2-3-6(18)9(5)15(20)24-14/h4,12-13,16-17,19,21H,2-3H2,1H3/t12-,13-,16-,17+/m1/s1
• InChI Key： JRZBEIPOZPNWID-KFZJALRRSA-N
• SMILES： O1[C@H]([C@@H]([C@H]2C3C4=C(C(=CC=3O[C@@H]12)OC)C1=C(C(=O)O4)C(CC1)=O)O)O

Computed Properties

• Exact Mass: 346.06882
• Monoisotopic Mass: 346.06886740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: -0.2

Experimental Properties

• PSA: 111.52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Angular furanocoumarins